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Compound Name: mGluR3 modulator-1

Cat. No.: B10801918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro pharmacological profile of

mGluR3 modulator-1, a positive allosteric modulator (PAM) of the metabotropic glutamate

receptor 3 (mGluR3).[1] This document details its activity in a key functional assay, outlines the

experimental protocol, and illustrates the relevant signaling pathways.

Core Data Summary
The following table summarizes the quantitative in vitro activity of mGluR3 modulator-1.

Parameter Value (µM) Assay Cell Line Receptor
G-Protein
Chimera

EC50 1 - 10
Calcium

Mobilization
HEK293T mGluR3 Gqi5

Data sourced

from

MedChemEx

press.[2]
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mGluR3 is a class C G-protein coupled receptor (GPCR) that is endogenously coupled to the

Gi/o pathway. Activation of this pathway leads to the inhibition of adenylyl cyclase, resulting in a

decrease in intracellular cyclic AMP (cAMP) levels.[3][4][5] This can subsequently influence the

activity of various downstream effectors, including the PI3K/Akt pathway.[4]

For the purposes of high-throughput screening and functional characterization, mGluR3 can be

co-expressed with a chimeric G-protein, such as Gqi5. This chimera allows the Gi/o-coupled

receptor to signal through the Gq pathway, which activates phospholipase C (PLC). PLC, in

turn, cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and

diacylglycerol (DAG). The binding of IP3 to its receptor on the endoplasmic reticulum triggers

the release of stored intracellular calcium (Ca2+), which can be measured using fluorescent

indicators.[6][7]

Below are diagrams illustrating both the native and the engineered signaling pathways for

mGluR3.
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Start

Plate HEK293T-mGluR3-Gqi5 cells
in 384-well plates

Incubate for 24 hours
(37°C, 5% CO2)

Load cells with calcium
indicator dye (e.g., Fluo-4 AM)

Incubate for 1 hour
(37°C, 5% CO2)

Add serial dilutions of
mGluR3 modulator-1

Pre-incubate for 15-30 minutes
(Room Temperature)

Add a fixed concentration
of agonist (e.g., Glutamate)

Measure fluorescence intensity
(kinetic read over time)

Analyze data to determine
EC50 values

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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